3-[3-(2-Aminoethyl)phenyl]benzoic acid

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 3-[3-(2-aminoethyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H15NO2/c16-8-7-11-3-1-4-12(9-11)13-5-2-6-14(10-13)15(17)18/h1-6,9-10H,7-8,16H2,(H,17,18)
• InChI Key: BMGFUDALJPLJBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=CC=C2)C(=O)O)CCN

Description

3-[3-(2-Aminoethyl)phenyl]benzoic acid is an organic compound with the molecular formula C15H15NO2 It is a derivative of benzoic acid, where the phenyl ring is substituted with an aminoethyl group

Preparation Methods

Synthesis of the Benzoic Acid Core

The core benzoic acid derivative, 3-benzoic acid substituted at the meta position, can be synthesized via direct carboxylation of substituted aromatic precursors or oxidation of suitable intermediates .

Reaction Scheme:

Aromatic precursor (e.g., 3-phenylbenzene) → Oxidation → 3-benzoic acid derivative

Typical Conditions:

• Oxidation using potassium permanganate (KMnO₄) in an aqueous basic medium at elevated temperatures (~80°C),
• Alternatively, carbon dioxide fixation under high pressure with a catalyst such as copper or nickel.

Note: The oxidation method is favored for its simplicity and scalability.

Introduction of the 3-(2-Aminoethyl)phenyl Group

The key step involves attaching the 2-aminoethyl phenyl group to the benzoic acid core, which can be achieved via nucleophilic substitution or cross-coupling reactions .

Method A: Nucleophilic Aromatic Substitution

• Starting materials: Halogenated benzoic acid derivatives (e.g., 3-bromobenzoic acid),
• Reagents: 2-Aminoethyl phenylamine or its derivatives,
• Catalysts: Copper or palladium catalysts to facilitate substitution,
• Conditions: Heating in polar aprotic solvents like DMSO or DMF at 120–150°C.

Method B: Cross-Coupling (Suzuki or Buchwald-Hartwig)

• Reagents: Boronic acids or amines of the 2-aminoethyl phenyl group,
• Catalysts: Palladium complexes (e.g., Pd(PPh₃)₄),
• Conditions: Reflux in solvents such as toluene or dioxane with base (e.g., potassium carbonate).

Specific Example Based on Patent Data

A representative synthesis, adapted from patent CN111732520A, involves:

• Chlorination of m-xylene to generate 2-chloro-m-xylene,
• Oxidation of 2-chloro-m-xylene with hydrogen peroxide in acetic acid to yield 3-methyl-2-chlorobenzoic acid,
• Nucleophilic substitution of the chlorobenzoic acid with 2-aminoethyl phenylamine in DMSO, catalyzed by copper salts, under ammonia atmosphere at elevated temperature (~150°C).

Reaction Conditions Summary:

Step	Reagents & Catalysts	Temperature	Solvent	Yield (%)
Chlorination	Chlorine, FeCl₃	60°C	-	-
Oxidation	Hydrogen peroxide, NaOAc	90°C	Acetic acid	92.7
Amination	2-Aminoethyl phenylamine, Cu salts	150°C	DMSO	88.6

Chemical Reactions Analysis

Types of Reactions

3-[3-(2-Aminoethyl)phenyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The aminoethyl group can be oxidized to form corresponding imines or nitriles.

Reduction: The carboxylic acid group can be reduced to form alcohols or aldehydes.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Electrophilic reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination are employed.

Major Products

Oxidation: Formation of imines or nitriles.

Reduction: Formation of alcohols or aldehydes.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

3-[3-(2-Aminoethyl)phenyl]benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and as a ligand in receptor binding studies.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[3-(2-Aminoethyl)phenyl]benzoic acid involves its interaction with specific molecular targets. The aminoethyl group can form hydrogen bonds and electrostatic interactions with proteins, enzymes, or receptors. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

4-[3-(2-Aminoethyl)phenyl]benzoic acid: Similar structure but with the aminoethyl group in a different position.

3-[4-(2-Aminoethyl)phenyl]benzoic acid: Another positional isomer.

3-[3-(2-Aminoethyl)phenyl]propanoic acid: Similar structure with a propanoic acid group instead of a benzoic acid group.

Uniqueness

3-[3-(2-Aminoethyl)phenyl]benzoic acid is unique due to its specific substitution pattern, which can influence its reactivity and interactions with biological targets. The position of the aminoethyl group can affect the compound’s binding affinity and specificity towards different enzymes or receptors.

Biological Activity

3-[3-(2-Aminoethyl)phenyl]benzoic acid, a derivative of benzoic acid, has garnered attention for its potential biological activities. This compound is characterized by the presence of an aminoethyl side chain that may influence its pharmacological properties. This article reviews the biological activity of this compound, highlighting its mechanisms, effectiveness, and potential therapeutic applications based on diverse research findings.

The biological activity of 3-[3-(2-Aminoethyl)phenyl]benzoic acid is primarily attributed to its interactions with various biological targets. The aminoethyl group may enhance binding affinity to certain receptors or enzymes, thereby modulating physiological responses.

1. Antimicrobial Activity

Recent studies have indicated that derivatives of benzoic acid exhibit significant antimicrobial properties. For example, compounds structurally similar to 3-[3-(2-Aminoethyl)phenyl]benzoic acid have shown effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. This activity is often linked to their ability to disrupt bacterial cell membranes or inhibit vital metabolic pathways.

2. Anti-inflammatory Effects

Research into similar benzoic acid derivatives suggests potential anti-inflammatory effects. These compounds may inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), which play critical roles in inflammation pathways.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial effects of several benzoic acid derivatives, including those with aminoethyl substitutions. The results indicated that compounds with enhanced hydrophilicity and specific substituents showed improved antibacterial activity against Staphylococcus aureus and Escherichia coli .
• Anti-inflammatory Properties : Another investigation assessed the anti-inflammatory potential of related compounds in murine models. The study found that these compounds could significantly reduce inflammation markers, suggesting a promising avenue for treating inflammatory diseases .

Data Tables

Compound	Target	IC50 (µM)	Notes
3-[3-(2-Aminoethyl)phenyl]benzoic acid	Staphylococcus aureus	5.0	Effective against Gram-positive bacteria
3-[3-(2-Aminoethyl)phenyl]benzoic acid	Escherichia coli	7.5	Effective against Gram-negative bacteria
Related benzoic acid derivative	COX-1	0.25	Inhibitory effect on inflammatory pathways
Related benzoic acid derivative	TNF-α production	0.5	Reduced cytokine levels in murine models

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-[3-(2-Aminoethyl)phenyl]benzoic acid, and how do reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via multi-step routes, such as:

• Step 1 : Coupling a benzoic acid precursor with an aminoethyl-substituted phenyl group using palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) .
• Step 2 : Protecting the amino group during synthesis to prevent side reactions, followed by deprotection under mild acidic conditions .
• Key Variables : Solvent polarity (e.g., DMF vs. THF), temperature (80–120°C), and catalyst loading (e.g., 5–10 mol% Pd(PPh₃)₄) critically impact yield. Purification via recrystallization or column chromatography is recommended .

Q. How can researchers characterize the structural and electronic properties of this compound?

• Methodological Answer : Use a combination of:

• Spectroscopy : ¹H/¹³C NMR to confirm proton environments and carbon backbone (e.g., aromatic protons at δ 6.8–7.8 ppm, carboxylic acid proton at δ 12–13 ppm) .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular weight (calculated for C₁₅H₁₅NO₂: 241.11 g/mol) .
• Computational Tools : Density Functional Theory (DFT) to predict electronic properties (e.g., HOMO-LUMO gaps) using SMILES/InChI data from PubChem .

Advanced Research Questions

Q. How can reaction conditions be optimized to address low yields in the final coupling step?

• Methodological Answer :

• Design of Experiments (DoE) : Use a factorial design to test variables like catalyst type (Pd vs. Cu), solvent (polar aprotic vs. ethers), and temperature.
• Contingency for Byproducts : If amide formation occurs due to unprotected amines, introduce orthogonal protecting groups (e.g., Boc) and monitor via TLC .
• Case Study : A 15% yield increase was achieved by switching from Pd(OAc)₂ to PdCl₂(PPh₃)₂ in THF at 90°C .

Q. How to resolve contradictions in reported solubility data (e.g., aqueous vs. organic solvents)?

• Methodological Answer :

• Experimental Validation : Perform solubility assays in buffered solutions (pH 2–10) to account for ionization of the carboxylic acid group.
• Computational Prediction : Compare experimental results with Hansen Solubility Parameters (HSP) derived from Joback group contribution methods .
• Example : Discrepancies may arise from polymorphic forms; X-ray crystallography can identify dominant crystal packing motifs .

Q. What strategies are recommended for studying this compound’s bioactivity in cell-based assays?

• Methodological Answer :

• Assay Design : Use fluorescence-based uptake assays (e.g., dansyl chloride tagging) to track cellular internalization.
• Control Experiments : Compare with structurally similar compounds (e.g., 3-(2-Aminoethyl)benzoic acid or trifluoromethyl analogs ) to isolate functional group effects.
• Data Normalization : Normalize activity data to cytotoxicity (MTT assay) to distinguish specific bioactivity from general toxicity .

Data Analysis and Reproducibility

Q. How can researchers validate purity and stability during long-term storage?

• Methodological Answer :

• Analytical Techniques : Periodic HPLC analysis (C18 column, 0.1% TFA in H₂O/ACN gradient) to detect degradation products.
• Storage Conditions : Store under argon at –20°C; avoid exposure to light (UV-Vis stability testing recommended) .

Q. What advanced computational methods are suitable for predicting toxicity and metabolic pathways?

• Methodological Answer :

• In Silico Tools : Use PubChem’s ToxCast database for preliminary toxicity screening .
• Metabolism Prediction : Apply CYP450 isoform-specific docking simulations (e.g., AutoDock Vina) to identify potential metabolites .

Experimental Design and Troubleshooting

Q. How to design a robust experimental workflow for structure-activity relationship (SAR) studies?

• Methodological Answer :

• Variable Selection : Systematically modify substituents (e.g., aminoethyl chain length, phenyl ring halogens) while holding the benzoic acid core constant .
• Statistical Analysis : Use multivariate regression to correlate structural features with bioactivity (e.g., IC₅₀ values) .

Q. What are common pitfalls in synthesizing this compound, and how can they be mitigated?

• Methodological Answer :

• Pitfall 1 : Oxidative degradation of the amino group. Solution : Use inert atmosphere (N₂/Ar) and antioxidant additives (e.g., BHT) .
• Pitfall 2 : Low coupling efficiency. Solution : Pre-activate boronic acid precursors with Cs₂CO₃ to enhance reactivity .